Cas no 1361676-95-0 (2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetonitrile)

• Product Name: 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetonitrile
• CAS No: 1361676-95-0
• MF: C₁₃H₆Cl₃FN₂
• MW: 315.55754327774
• CID: 4967774
• Update Time: 2025-10-29

2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetonitrile

• Inchi： 1S/C13H6Cl3FN2/c14-10-5-7(6-11(15)12(10)16)9-2-1-8(3-4-18)19-13(9)17/h1-2,5-6H,3H2
• InChI Key： RAQTVNDATLTIDQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=C(N=C(CC#N)C=C1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 4.5
• Topological Polar Surface Area: 36.7

Additional information on 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetonitrile

2-Fluoro-3-(3,4,5-Trichlorophenyl)Pyridine-6-Acetonitrile: A Comprehensive Overview

2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetonitrile, a compound with the CAS number 1361676-95-0, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with fluorine and trichlorophenyl substituents. The presence of these functional groups imparts distinctive electronic and chemical properties to the molecule, making it a valuable component in various applications.

The synthesis of 2-fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetonitrile involves a series of carefully controlled reactions. Researchers have employed methodologies such as nucleophilic substitution and coupling reactions to achieve high yields and purity. Recent advancements in catalytic systems have further optimized the synthesis process, reducing production costs and enhancing scalability. This has made the compound more accessible for industrial applications.

In terms of structural analysis, the molecule exhibits a rigid planar geometry due to the aromatic nature of the pyridine ring. The fluorine atom at position 2 contributes to the molecule's electron-withdrawing effects, while the trichlorophenyl group at position 3 introduces steric hindrance and additional electronic modulation. These features collectively influence the compound's reactivity and stability under various conditions.

Recent studies have highlighted the potential of 2-fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetonitrile in the development of advanced materials. For instance, its use as a precursor in the synthesis of conductive polymers has shown promising results. The compound's ability to form stable coordination complexes with metal ions has also opened avenues for its application in catalysis and sensor technologies.

The electronic properties of this compound have been extensively studied using computational chemistry techniques. Density functional theory (DFT) calculations have revealed its high electron-deficient character, which makes it an excellent candidate for applications in organic electronics. Its ability to act as an electron acceptor in donor-acceptor systems has been leveraged in the design of new materials for photovoltaic devices.

In addition to its material science applications, 2-fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetonitrile has shown potential in medicinal chemistry. Its unique structure allows for interactions with specific biological targets, making it a promising lead compound for drug discovery. Researchers are currently exploring its role as an inhibitor of certain enzymes involved in disease pathways.

The environmental impact of this compound has also been a subject of recent research. Studies have demonstrated that it exhibits low toxicity towards non-target organisms when used in controlled environments. This makes it a safer alternative to traditional chemicals in certain industrial processes.

In conclusion, 2-fluoro-3-(3,4,5-trichlorophenyl)pyridine-6-acetonitrile is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties continue to drive innovative research and development efforts. As our understanding of this compound deepens, it is likely to play an even more significant role in advancing modern technologies and industries.